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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276

Disclaimer: Publicly available quantitative experimental data on the environmental impact of
1,2-diethoxyethane is exceptionally limited. This guide provides a comprehensive overview of
the standard methodologies for assessing the environmental fate and toxicity of chemical
substances, supplemented by the sparse available data and predictive information for 1,2-
diethoxyethane.

Executive Summary

1,2-Diethoxyethane (CAS 629-14-1), a glycol ether, is a substance for which a full
environmental risk profile is not readily available in public literature. Safety data sheets
frequently indicate a lack of specific data on aquatic toxicity, biodegradability, and
bioaccumulation. However, based on its classification as a substance of very high concern
(SVHC) by the European Chemicals Agency (ECHA) due to reproductive toxicity, and general
knowledge of related glycol ethers, a thorough environmental assessment is warranted for any
significant environmental release.[1] This technical guide outlines the standard experimental
protocols that would be employed to determine its environmental impact and presents the
limited available data.

Physicochemical Properties and Environmental Fate

The environmental distribution of 1,2-diethoxyethane is governed by its physicochemical
properties. Its solubility in water and vapor pressure are key determinants of its partitioning
between aquatic, terrestrial, and atmospheric compartments.
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Table 1: Physicochemical Properties of 1,2-Diethoxyethane

Property Value Source
CAS Number 629-14-1 [2]
Molecular Formula CeH1402 [3]
Molecular Weight 118.17 g/mol [3]
Water Solubility Soluble [2]
Melting Point -74 °C [2]
Boiling Point 121.4°C [2]
Vapor Pressure 9 mmHg at 20°C [2]
Biodegradability

There is a lack of specific experimental data on the biodegradability of 1,2-diethoxyethane
from standardized tests.

Table 2: Biodegradability Data for 1,2-Diethoxyethane

Endpoint Result Method Source

Ready
Biodegradability

Data not available OECD 301 Series N/A

Inherent _ .
) . Data not available OECD 302 Series N/A
Biodegradability

Experimental Protocol: Ready Biodegradability (OECD
301)

The OECD 301 series of tests are stringent screening methods to determine if a chemical is
"readily biodegradable.” A positive result indicates that the substance is expected to undergo
rapid and ultimate biodegradation in the environment.
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Objective: To assess the potential for rapid and complete biodegradation of a test substance
under aerobic conditions.

Methodology (summary of common principles):

Test System: A solution or suspension of the test substance in a mineral medium is
inoculated with microorganisms (e.g., from activated sludge, sewage effluent, or surface
water).

 Incubation: The system is incubated in the dark or diffuse light under aerobic conditions for
28 days.

e Analysis: Biodegradation is monitored by measuring parameters such as Dissolved Organic
Carbon (DOC) removal, CO2 evolution, or oxygen consumption.

o Pass Criteria: A substance is considered readily biodegradable if it reaches a degradation
level of >70% DOC removal or >60% of the theoretical oxygen demand (ThOD) or
theoretical carbon dioxide (ThCO:z) production within a 10-day window during the 28-day test
period.

Ecotoxicity

Specific quantitative data on the aquatic toxicity of 1,2-diethoxyethane to fish, daphnia, and
algae are not available in the public domain. Safety Data Sheets often state "No further
relevant information available" for aquatic toxicity.[4]

Table 3: Aquatic Toxicity Data for 1,2-Diethoxyethane
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Trophic . .
Species Endpoint Value Method Source

Level

. Data not Data not

Fish ] 96-hour LCso ] OECD 203 N/A
available available
Daphnia Data not

Invertebrates 48-hour ECso ) OECD 202 N/A
magna available
Data not Data not

Algae ) 72-hour ECso ) OECD 201 N/A
available available

Experimental Protocol: Fish Acute Toxicity Test (OECD
203)

Objective: To determine the median lethal concentration (LCso) of a substance to fish over a
96-hour exposure period.

Methodology:
o Test Organisms: A recommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

o Exposure: Fish are exposed to a range of concentrations of the test substance in a static,
semi-static, or flow-through system for 96 hours.

o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Endpoint: The LCso, the concentration that is lethal to 50% of the test fish, is calculated.

Experimental Protocol: Daphnia sp. Acute
Immobilisation Test (OECD 202)

Objective: To determine the median effective concentration (ECso) of a substance that causes
immobilization in Daphnia magna.

Methodology:

¢ Test Organisms: Young daphnids (less than 24 hours old) are used.
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» Exposure: Daphnids are exposed to a series of concentrations of the test substance for 48
hours.

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

e Endpoint: The ECso, the concentration that immobilizes 50% of the daphnids, is determined.

Experimental Protocol: Alga, Growth Inhibition Test
(OECD 201)

Objective: To determine the effect of a substance on the growth of a freshwater algal species.
Methodology:
o Test Organisms: Exponentially growing cultures of a selected green algae species are used.

o Exposure: Algal cultures are exposed to various concentrations of the test substance over a
72-hour period.

e Analysis: The growth of the algae is measured, typically by cell counts or another biomass
surrogate.

o Endpoint: The ECso, the concentration that causes a 50% reduction in growth or growth rate,
is calculated.

Bioaccumulation and Atmospheric Fate

Bioaccumulation: While experimental data is lacking, an estimated Bioconcentration Factor
(BCF) of 3 suggests that the potential for bioaccumulation in aquatic organisms is low.[5] This
low potential is consistent with its water-soluble nature.

Atmospheric Fate: No specific data on the atmospheric fate, such as photodegradation rates or
atmospheric lifetime, for 1,2-diethoxyethane was found. Its vapor pressure suggests that
volatilization to the atmosphere is possible.

Visualizations
Environmental Risk Assessment Workflow
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Caption: A generalized workflow for the environmental risk assessment of a chemical

substance.
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Caption: Logical relationships between key physicochemical properties and environmental fate.

Generalized Narcotic Toxicity Pathway
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Caption: A generalized pathway for narcotic toxicity, a common mechanism for industrial
solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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